ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C19H21ClN4O3
• Molecular Weight: 388.8 g/mol
• IUPAC Name: ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)pyrazol-4-yl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H21ClN4O3/c1-5-27-18(25)15-11(3)21-19(26)22-16(15)14-12(4)23-24(17(14)20)13-8-6-10(2)7-9-13/h6-9,16H,5H2,1-4H3,(H2,21,22,26)
• InChI Key: IMIQIDMRXOYJCO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=C(N(N=C2C)C3=CC=C(C=C3)C)Cl)C

Description

Ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, also known as CTMP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CTMP belongs to the class of pyrazolopyrimidine derivatives, which have been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is not fully understood; however, studies suggest that it may act by inhibiting the activity of various enzymes, including cyclin-dependent kinases and phosphodiesterases. These enzymes are involved in cell cycle regulation and signal transduction pathways, which are crucial for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and anti-inflammatory activity. Additionally, ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been found to modulate various signaling pathways involved in cell growth and differentiation, including the AKT/mTOR pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate in lab experiments is its ability to selectively inhibit the activity of specific enzymes, which makes it a valuable tool for studying the mechanisms involved in various diseases. Additionally, ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has shown promising results in preclinical studies, indicating its potential as a therapeutic agent. However, one of the limitations of using ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. One of the potential applications of ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is in the treatment of viral infections, particularly hepatitis C. Additionally, ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate may have potential as a therapeutic agent for other diseases, including neurodegenerative disorders and autoimmune diseases. Further research is needed to fully understand the mechanism of action of ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate and its potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a multistep process that includes the condensation of 5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxaldehyde with ethyl acetoacetate, followed by the reaction of the resulting intermediate with 2-amino-6-methyl-4,5,6,7-tetrahydrobenzothiazole and ethyl chloroformate. The final product is obtained after purification and isolation through column chromatography.

Scientific Research Applications

Ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. In cancer research, ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, ethyl 4-[5-chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been shown to exhibit anti-viral activity against the hepatitis C virus.